Cas no 1198-51-2 (3-(Bromomethyl)-5-chlorobenzobthiophene)

• Product Name: 3-(Bromomethyl)-5-chlorobenzobthiophene
• CAS No: 1198-51-2
• MF: C₉H₆BrClS
• MW: 261.565939426422
• MDL: MFCD00173769
• CID: 41043
• PubChem ID: 87561342
• Update Time: 2025-04-18

3-(Bromomethyl)-5-chlorobenzobthiophene Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-chlorobenzo[b]thiophene
• 3-(bromomethyl)-5-chloro-1-benzothiophene
• 3-(Bromomethyl)-5-chlorobenzothiophene
• 3-(Chloromethyl)-5-chlorobenzothiophene
• 3-Bromomethyl-5-chloro-2-benzothiophene
• 5-Chloro-3-bromomethylthianaphthene
• 3-(bromomethyl)-5-chloro benzo[b]thiophene
• 3-Bromomethyl-5-chlorobenzo[b]thiophene
• 5-chloro-3-bromomethylbenzothiophene
• Benzo[b]thiophene, 3-(bromomethyl)-5-chloro-
• 5-chloro-3-bromomethyl-benzo[b]-thiophene
• 3-(bromomethyl)-5-chlorobenzo(b)thiophene
• PubChem13553
• KSC491I6B
• FKQSFVITUNJLCY-UH
• FKQSFVITUNJLCY-UHFFFAOYSA-N
• J-510825
• 3-bromomethyl-5-chloro-benzo[b]thiophene
• AMY739
• EN300-7377753
• SCHEMBL246112
• AC-4585
• MFCD00173769
• AKOS015919000
• FT-0613723
• (5-chlorobenzo[b]thiophen-3-yl)methylbromide
• (5-chlorobenzo[b]-thiophen-3-yl)methylbromide
• DTXSID90381577
• B3147
• 1198-51-2
• CS-W002469
• DS-11135
• 3-bromomethyl-5-chlorobenzothiophene
• STL185587
• DB-021696
• 638-916-3
• 3-(Bromomethyl)-5-chlorobenzobthiophene

• MDL： MFCD00173769
• Inchi： 1S/C9H6BrClS/c10-4-6-5-12-9-2-1-7(11)3-8(6)9/h1-3,5H,4H2
• InChI Key： FKQSFVITUNJLCY-UHFFFAOYSA-N
• SMILES： BrCC1=CSC2C=CC(=CC1=2)Cl

Computed Properties

• Exact Mass: 259.90600
• Monoisotopic Mass: 259.906
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 28.2
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Khaki solid
• Density: 1.6930
• Melting Point: 129.0 to 133.0 deg-C
• Boiling Point: 345.5°C at 760 mmHg
• Flash Point: 162.8℃
• Refractive Index: 1.704
• PSA: 28.24000
• LogP: 4.44960

3-(Bromomethyl)-5-chlorobenzobthiophene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290,H314
• Warning Statement： P234,P260,P264,P280,P301+P330+P331,P303+P361+P353,P304+P340,P305+P351+P338,P310,P363,P390,P405,P501
• Hazardous Material transportation number：3261
• Hazard Category Code： R34
• Safety Instruction： S26-S36/37/39-S45-S3
• Hazardous Material Identification：
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III
• Storage Condition：0-10°C
• Safety Term：S26;S3;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes